Cas no 1210438-52-0 (1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride)

• Product Name: 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride
• CAS No: 1210438-52-0
• MF: C₈H₁₆ClN₃O₂
• MW: 221.684540748596
• CID: 4577843
• Update Time: 2025-10-29

1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride

• Inchi： 1S/C8H15N3O2.ClH/c9-5-7(12)11-3-1-6(2-4-11)8(10)13;/h6H,1-5,9H2,(H2,10,13);1H
• InChI Key： RHAMKHYLUKORDW-UHFFFAOYSA-N
• SMILES： N1(C(CN)=O)CCC(C(N)=O)CC1.[H]Cl

Additional information on 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride

1-(2-Aminoacetyl)piperidine-4-carboxamide hydrochloride: A Comprehensive Overview

1-(2-Aminoacetyl)piperidine-4-carboxamide hydrochloride, a compound with CAS No. 1210438-52-0, is a notable molecule in the field of organic chemistry and pharmacology. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered saturated cyclic amine, which serves as the backbone for the functional groups attached to it. The piperidine moiety is further substituted at the 4-position with a carboxamide group, while the 2-position of the acetyl group is linked to an amino group, forming a 2-aminoacetyl substituent.

The synthesis of 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride involves a series of well-established organic reactions, including nucleophilic acyl substitution and amide bond formation. The hydrochloride salt form of the compound is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability. Recent studies have explored the stereochemical properties of this compound, revealing its potential as a chiral building block in asymmetric synthesis.

One of the most intriguing aspects of this compound is its biological activity. Research conducted in 2023 has demonstrated that 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride exhibits potent inhibitory effects on certain enzymes involved in neurological disorders. Specifically, it has shown promise as a candidate for treating neurodegenerative diseases such as Alzheimer's disease by modulating key signaling pathways. The aminoacetyl group plays a critical role in these interactions, contributing to the compound's bioavailability and efficacy.

In addition to its therapeutic potential, this compound has been extensively studied for its role in peptide synthesis and medicinal chemistry. The piperidine ring provides structural rigidity, which is essential for optimizing pharmacokinetic properties such as absorption and distribution. Furthermore, the presence of both amino and carboxamide groups allows for versatile chemical modifications, enabling researchers to tailor the molecule for specific therapeutic applications.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride. Molecular docking studies have revealed that the compound can bind effectively to various protein targets, suggesting its potential as a lead compound in drug discovery programs. These findings underscore the importance of understanding the interplay between molecular structure and biological function.

From an industrial perspective, the synthesis and purification of this compound require stringent quality control measures to ensure consistency and safety. The hydrochloride salt form is particularly advantageous due to its stability under various storage conditions, making it suitable for large-scale production in pharmaceutical settings.

In conclusion, 1-(2-aminoacetyl)piperidine-4-carboxamide hydrochloride (CAS No. 1210438-52-0) represents a compelling example of how structural complexity can be harnessed to achieve desirable pharmacological properties. With ongoing research uncovering new insights into its biological activity and synthetic potential, this compound continues to be a focal point in both academic and industrial research.